butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+)

• IUPAC Name: butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+)
• InChI: InChI=1S/C10H21N2.Cu/c1-6-8(3)11-10(5)12-9(4)7-2;/h8-9H,6-7H2,1-5H3;/q-1;+1
• InChI Key: MOPAZLYUCQFMJN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)[N-]C(=NC(C)CC)C.[Cu+]
• Molecular Formula: C10H21CuN2
• Molecular Weight: 232.83 g/mol

Description

butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) is a chemical compound listed in the PubChem database. This compound is used in various scientific research applications due to its unique properties and reactivity.

Preparation Methods

The preparation methods for butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) involve specific synthetic routes and reaction conditions. Industrial production methods typically include the use of advanced chemical synthesis techniques to ensure high purity and yield. The exact synthetic routes and reaction conditions are proprietary and may vary depending on the manufacturer.

Chemical Reactions Analysis

butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific reaction conditions and reagents used.

Scientific Research Applications

butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) has a wide range of scientific research applications. In chemistry, it is used as a reagent in various chemical reactions. In biology, it is used in studies related to cellular processes and molecular interactions. In medicine, it is investigated for its potential therapeutic effects. In industry, it is used in the production of various chemical products.

Mechanism of Action

The mechanism of action of butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved are the subject of ongoing research.

Comparison with Similar Compounds

butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+) can be compared with other similar compounds to highlight its uniqueness. Similar compounds include those with similar chemical structures and reactivity. The comparison helps in understanding the specific properties and applications of butan-2-yl-(N-butan-2-yl-C-methylcarbonimidoyl)azanide;copper(1+).